Cas no 889939-11-1 (Ethanone,1-[1-[tris(1-methylethyl)silyl]-1H-indol-3-yl]-)

• Product Name: Ethanone,1-[1-[tris(1-methylethyl)silyl]-1H-indol-3-yl]-
• CAS No: 889939-11-1
• MF: C₁₉H₂₉NOSi
• MW: 315.525166273117
• CID: 714287
• PubChem ID: 22831973
• Update Time: 2025-04-19

Ethanone,1-[1-[tris(1-methylethyl)silyl]-1H-indol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[1-[tris(1-methylethyl)silyl]-1H-indol-3-yl]-
• 1-[1-tri(propan-2-yl)silylindol-3-yl]ethanone
• 3-ACETYL-N-TRIISOPROPYLSILYL INDOLE
• DTXSID80628544
• FT-0762615
• {[4-(4-METHOXYPHENYL)-4H-1,2,4-TRIAZOL-3-YL]THIO}ACETICACID
• 889939-11-1
• 1-(1-(Triisopropylsilyl)-1H-indol-3-yl)ethanone
• 1-{1-[Tri(propan-2-yl)silyl]-1H-indol-3-yl}ethan-1-one
• AKOS025395240

• Inchi： 1S/C19H29NOSi/c1-13(2)22(14(3)4,15(5)6)20-12-18(16(7)21)17-10-8-9-11-19(17)20/h8-15H,1-7H3
• InChI Key： CGXJUSLQRBGYNP-UHFFFAOYSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)N1C=C(C(C)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 315.20200
• Monoisotopic Mass: 315.201841083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 5.86750